4-(Isopropoxymethyl)piperidine
Overview
Description
4-(Isopropoxymethyl)piperidine is a compound with the molecular formula C9H19NO . It contains 30 atoms in total, including 19 Hydrogen atoms, 9 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom . The compound also contains 30 bonds, including 11 non-Hydrogen bonds, 3 rotatable bonds, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 ether (aliphatic) .
Synthesis Analysis
Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The 2D chemical structure image of 4-(Isopropoxymethyl)piperidine is also called a skeletal formula .Chemical Reactions Analysis
Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
4-(Isopropoxymethyl)piperidine is a clear, colorless liquid that has a characteristic odor . It is miscible with water and many organic solvents, indicating its highly polar nature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
4-(Isopropoxymethyl)piperidine: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure allows for the introduction of pharmacophores through substitution reactions, which can lead to the development of new drugs with potential therapeutic applications .
Anticancer Agent Development
Piperidine derivatives, including 4-(Isopropoxymethyl)piperidine , have shown promise in anticancer research. They can act as clinical agents against various cancers such as breast, prostate, colon, lung, and ovarian cancer, either alone or in combination with other drugs .
Neuropharmacological Research
The piperidine moiety is a common feature in molecules targeting the central nervous system4-(Isopropoxymethyl)piperidine could be used to develop new neuropharmacological agents, potentially offering treatments for conditions like Alzheimer’s disease and other cognitive disorders .
Anti-Inflammatory and Analgesic Applications
Research into piperidine derivatives has indicated their potential as anti-inflammatory and analgesic agents4-(Isopropoxymethyl)piperidine could be instrumental in creating new medications that help manage pain and inflammation .
Antimicrobial and Antifungal Activity
The structural flexibility of 4-(Isopropoxymethyl)piperidine allows for the exploration of antimicrobial and antifungal properties. It could lead to the development of new treatments for infections caused by resistant strains of bacteria and fungi .
Antiviral and Antimalarial Research
Piperidine compounds have been studied for their antiviral and antimalarial effects4-(Isopropoxymethyl)piperidine could serve as a starting point for the synthesis of agents that combat viral infections and malaria .
Cardiovascular Drug Development
Due to its versatile chemical structure, 4-(Isopropoxymethyl)piperidine may be used in the creation of cardiovascular drugs, potentially aiding in the treatment of hypertension and other heart-related conditions .
Discovery of Novel Alkaloids
Piperidine derivatives are structurally similar to many natural alkaloids. Research involving 4-(Isopropoxymethyl)piperidine could contribute to the discovery and synthesis of novel alkaloids with various pharmacological activities .
Safety And Hazards
The safety data sheet recommends wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding ingestion and inhalation, keeping away from open flames, hot surfaces, and sources of ignition, and keeping containers tightly closed in a dry, cool, and well-ventilated place .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, the future direction in this field could be the development of new synthesis methods for substituted piperidines .
properties
IUPAC Name |
4-(propan-2-yloxymethyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-8(2)11-7-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHMLFMJZFONRNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC1CCNCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Isopropoxymethyl)piperidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-4-[4-(trifluoromethyl)phenyl]thiophene-3-carboxamide](/img/structure/B1292108.png)
![5-Bromo-2-[3,4-dihydro-2(1H)-isoquinolinyl]aniline](/img/structure/B1292164.png)
